Cas no 2163403-98-1 (1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol)

• Product Name: 1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol
• CAS No: 2163403-98-1
• MF: C₉H₈F₃NO
• MW: 203.1611328125
• CID: 6349669
• PubChem ID: 165706182
• Update Time: 2025-06-27

1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol
• EN300-1963785
• 1-[2-(trifluoromethyl)pyridin-3-yl]prop-2-en-1-ol
• 2163403-98-1

• Inchi： 1S/C9H8F3NO/c1-2-7(14)6-4-3-5-13-8(6)9(10,11)12/h2-5,7,14H,1H2
• InChI Key： LAFZVNQXVCBWRN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(C=C)O)(F)F

Computed Properties

• Exact Mass: 203.05579836g/mol
• Monoisotopic Mass: 203.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol

Comprehensive Overview of 1-2-(Trifluoromethyl)pyridin-3-ylprop-2-en-1-ol (CAS No. 2163403-98-1)

The compound 1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol (CAS No. 2163403-98-1) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and a propenol moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing small-molecule inhibitors and catalysts, aligning with trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated compounds like 1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on drug discovery and green chemistry, where fluorine incorporation is a key strategy. The compound’s pyridine core also contributes to its applicability in heterocyclic chemistry, a hotspot in AI-driven molecular design platforms.

From a synthetic perspective, CAS No. 2163403-98-1 offers opportunities for cross-coupling reactions and stereoselective transformations. Its allylic alcohol functionality enables diverse derivatization, addressing queries like "How to modify trifluoromethylpyridine scaffolds?"—a frequent topic in organic chemistry forums. Additionally, its stability under mild conditions makes it suitable for high-throughput screening, a technique pivotal in modern pharmaceutical R&D.

Environmental and regulatory considerations further highlight the relevance of 1-2-(trifluoromethyl)pyridin-3-ylprop-2-en-1-ol. Unlike traditional halogenated compounds, its trifluoromethyl group minimizes ecological persistence, resonating with sustainable synthesis trends. This positions it as a candidate for green solvent-compatible processes, a topic gaining traction in academic publications and industry whitepapers.

In summary, CAS No. 2163403-98-1 exemplifies the intersection of fluorine chemistry and functional group diversity. Its applications span medicinal chemistry, material science, and catalysis, making it a compound of enduring interest. As search trends reflect queries like "Fluoropyridine applications 2024" or "Synthetic routes to trifluoromethyl allylic alcohols," this overview underscores its scientific and industrial relevance.